4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one

• IUPAC Name: 4-(5-fluoro-1-benzothiophene-2-carbonyl)-1-pyridin-3-ylpiperazin-2-one
• InChI: InChI=1S/C18H14FN3O2S/c19-13-3-4-15-12(8-13)9-16(25-15)18(24)21-6-7-22(17(23)11-21)14-2-1-5-20-10-14/h1-5,8-10H,6-7,11H2
• InChI Key: HHEYAMCLKBBTFI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC3=C(S2)C=CC(=C3)F)C4=CN=CC=C4
• Molecular Formula: C18H14FN3O2S
• Molecular Weight: 355.4 g/mol

Description

4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one, also known as FBP, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. FBP is a heterocyclic compound that belongs to the class of piperazine derivatives. It has been found to exhibit a wide range of pharmacological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor. This receptor is involved in the regulation of mood, motivation, and reward. By blocking the activity of this receptor, 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one may help to alleviate symptoms of depression, anxiety, and other mood disorders.
Biochemical and Physiological Effects:
4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a key role in regulating mood and emotions. 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one has also been found to have anxiolytic effects, reducing anxiety and promoting relaxation.

Advantages and Limitations for Lab Experiments

4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one has a number of advantages and limitations for lab experiments. One of the main advantages is its high selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. However, 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one also has some limitations, including its relatively low potency and poor solubility in water.

Future Directions

There are a number of future directions for research on 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one. One area of interest is the development of more potent and selective analogs of 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one that can be used for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of the role of the dopamine D3 receptor in addiction and substance abuse, which may lead to the development of new treatments for these conditions. Finally, 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one may also have potential applications in the treatment of other mood disorders such as bipolar disorder and schizophrenia, which warrants further investigation.

Synthesis Methods

4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 5-fluoro-2-benzothiophenecarboxylic acid with pyridine-3-ylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then purified using column chromatography to obtain pure 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one.

Scientific Research Applications

4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. 4-(5-Fluoro-1-benzothiophene-2-carbonyl)-1-(pyridin-3-yl)piperazin-2-one has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.